Cas no 189331-46-2 (Methyl 3-ethylthiophene-2-carboxylate)
189331-46-2 structure
Product Name:Methyl 3-ethylthiophene-2-carboxylate
CAS No:189331-46-2
MF:C8H10O2S
MW:170.228801250458
CID:1382948
PubChem ID:18735164
Update Time:2025-04-20
Methyl 3-ethylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethylthiophene-2-carboxylate
- AmbkkkkK524
- SureCN8630249
- CTK4E0105
- AG-E-38240
- KB-83377
- SCHEMBL8630249
- 3-ethyl-2-thiophenecarboxylic acid methyl ester
- DB-065686
- 189331-46-2
- DTXSID60595886
- AKOS010648495
- IWTHVCISEKEOIS-UHFFFAOYSA-N
- METHYL3-ETHYLTHIOPHENE-2-CARBOXYLATE
-
- Inchi: 1S/C8H10O2S/c1-3-6-4-5-11-7(6)8(9)10-2/h4-5H,3H2,1-2H3
- InChI Key: IWTHVCISEKEOIS-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)CC
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
Methyl 3-ethylthiophene-2-carboxylate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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